Cas no 862980-12-9 (N-(3,5-dimethylphenyl)-2-(4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)acetamide)
862980-12-9 structure
Product Name:N-(3,5-dimethylphenyl)-2-(4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)acetamide
CAS No:862980-12-9
MF:C19H20N2O2S
MW:340.439303398132
CID:6537932
PubChem ID:7117097
Update Time:2024-01-06
N-(3,5-dimethylphenyl)-2-(4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(3,5-dimethylphenyl)-2-(4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)acetamide
- AKOS024594687
- N-(3,5-dimethylphenyl)-2-(4-oxo-2,3-dihydro-1,5-benzothiazepin-5-yl)acetamide
- F0670-0016
- 862980-12-9
- SR-01000134213-1
- N-(3,5-dimethylphenyl)-2-(4-oxo-3,4-dihydrobenzo[b][1,4]thiazepin-5(2H)-yl)acetamide
- SR-01000134213
-
- Inchi: 1S/C19H20N2O2S/c1-13-9-14(2)11-15(10-13)20-18(22)12-21-16-5-3-4-6-17(16)24-8-7-19(21)23/h3-6,9-11H,7-8,12H2,1-2H3,(H,20,22)
- InChI Key: XACFEASWGSPODZ-UHFFFAOYSA-N
- SMILES: S1CCC(N(CC(NC2C=C(C)C=C(C)C=2)=O)C2C=CC=CC1=2)=O
Computed Properties
- Exact Mass: 340.12454906g/mol
- Monoisotopic Mass: 340.12454906g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 460
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 74.7Ų
N-(3,5-dimethylphenyl)-2-(4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0670-0016-2μmol |
N-(3,5-dimethylphenyl)-2-(4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)acetamide |
862980-12-9 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0670-0016-5μmol |
N-(3,5-dimethylphenyl)-2-(4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)acetamide |
862980-12-9 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0670-0016-1mg |
N-(3,5-dimethylphenyl)-2-(4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)acetamide |
862980-12-9 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0670-0016-2mg |
N-(3,5-dimethylphenyl)-2-(4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)acetamide |
862980-12-9 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0670-0016-3mg |
N-(3,5-dimethylphenyl)-2-(4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)acetamide |
862980-12-9 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0670-0016-4mg |
N-(3,5-dimethylphenyl)-2-(4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)acetamide |
862980-12-9 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0670-0016-5mg |
N-(3,5-dimethylphenyl)-2-(4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)acetamide |
862980-12-9 | 90%+ | 5mg |
$69.0 | 2023-05-17 |
N-(3,5-dimethylphenyl)-2-(4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)acetamide Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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